Sodium pyrophosphate decahydrate

Specification

• Description: Sodium pyrophosphate tetrabasic decahydrate functions as a sequestering, clarifying, buffering agent and water softener. It is used as an emulsifier, pH buffer and dough conditioner. Sodium pyrophosphate tetrabasic acts as a thickening agent in puddings and tartar control agent in toothpaste.; Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards; Sodium pyrophosphate decahydrate is a hydrate that is the decahydrate form of sodium diphosphate. It has a role as a food thickening agent, a food emulsifier and a chelator. It contains a sodium diphosphate.
• CAS No.: 13472-36-1
• Molecular Formula: H20Na4O17P2
• Molecular Weight: 446.06 g/mol
• IUPAC Name: tetrasodium;phosphonato phosphate;decahydrate
• Standard InChI: InChI=1S/4Na.H4O7P2.10H2O/c;;;;1-8(2,3)7-9(4,5)6;;;;;;;;;;/h;;;;(H2,1,2,3)(H2,4,5,6);10*1H2/q4*+1;;;;;;;;;;;/p-4
• Standard InChI Key: VZWGHDYJGOMEKT-UHFFFAOYSA-J
• SMILES: O.O.O.O.O.O.O.O.O.O.[O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: O.O.O.O.O.O.O.O.O.O.[O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]